2-{2-[(Octan-2-yl)amino]ethoxy}ethan-1-ol

• Molecular Formula: C12H27NO2
• Molecular Weight: 217.35 g/mol
• IUPAC Name: 2-[2-(octan-2-ylamino)ethoxy]ethanol
• InChI: InChI=1S/C12H27NO2/c1-3-4-5-6-7-12(2)13-8-10-15-11-9-14/h12-14H,3-11H2,1-2H3
• InChI Key: VXBMRBFLSBNMAJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C)NCCOCCO

Description

2-{2-[(Octan-2-yl)amino]ethoxy}ethan-1-ol is a secondary amine-containing ethoxyethanol derivative with the molecular formula C₁₂H₂₇NO₂ and a molecular weight of 217.35 g/mol . Structurally, it features an ethoxyethanol backbone linked to an octan-2-ylamino group, which introduces both hydrophilic (ethanol and ether oxygen) and lipophilic (branched octyl chain) properties. No CAS number or explicit synthesis protocol for this compound is provided in the available evidence, though its derivatives are synthesized via reductive amination or nucleophilic substitution .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{2-[(Octan-2-yl)amino]ethoxy}ethan-1-ol typically involves the reaction of octan-2-amine with ethylene oxide under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as sodium hydroxide. The reaction mixture is heated to a specific temperature, usually around 60-80°C, and stirred for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 2-{2-[(Octan-2-yl)amino]ethoxy}ethan-1-ol can be scaled up using continuous flow reactors. This allows for better control over reaction conditions and improved yield. The process involves the continuous addition of octan-2-amine and ethylene oxide to the reactor, along with the catalyst and solvent. The reaction mixture is then passed through a series of heat exchangers to maintain the desired temperature and ensure efficient mixing.

Chemical Reactions Analysis

Types of Reactions

2-{2-[(Octan-2-yl)amino]ethoxy}ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or carboxylic acids, while reduction can produce primary or secondary amines.

Scientific Research Applications

2-{2-[(Octan-2-yl)amino]ethoxy}ethan-1-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of surfactants, emulsifiers, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-{2-[(Octan-2-yl)amino]ethoxy}ethan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the nature of the target molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 2-{2-[(Octan-2-yl)amino]ethoxy}ethan-1-ol with structurally or functionally related compounds:

Table 1: Structural and Functional Comparison

Compound Name	Structural Features	Key Functional Groups	Molecular Weight (g/mol)	Primary Applications/Properties
2-{2-[(Octan-2-yl)amino]ethoxy}ethan-1-ol	Ethoxyethanol backbone + octan-2-ylamino group	Secondary amine, ether, alcohol	217.35	Limited data; potential surfactant
YTK-A76	Ethoxyethanol + 3,4-bis(benzyloxy)benzylamino group	Aromatic ether, benzyl-protected	489.59	Synthetic intermediate for bioactive molecules
2-(2-(Prop-2-yn-1-yloxy)ethoxy)ethan-1-ol	Ethoxyethanol + propargyl ether	Propargyl ether, alcohol	158.20	Click chemistry precursor
2-(2-Methoxyethoxy)ethanol	Ethoxyethanol + methyl ether	Ether, alcohol	120.15	Industrial solvent, hazardous (GHS08)
2-Octyldodecan-1-ol	Long-chain branched alcohol (C₂₀H₄₂O)	Primary alcohol	298.55	Lubricant, cosmetic ingredient

Biological Activity

2-{2-[(Octan-2-yl)amino]ethoxy}ethan-1-ol, a compound with potential therapeutic applications, has garnered attention for its biological activity. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's structure can be summarized as follows:

• Chemical Formula : C_{12}H_{27}N_{1}O_{3}
• Molecular Weight : 229.36 g/mol
• IUPAC Name : 2-{2-[(Octan-2-yl)amino]ethoxy}ethan-1-ol

Research indicates that the biological activity of this compound may involve several mechanisms:

• Inhibition of Phospholipases : Studies have shown that compounds similar to 2-{2-[(Octan-2-yl)amino]ethoxy}ethan-1-ol can inhibit lysosomal phospholipases, which play a crucial role in lipid metabolism and cell signaling. Inhibition of lysosomal phospholipase A2 (LPLA2) has been linked to various drug-induced phospholipidosis conditions .
• Effects on Lipid Metabolism : The compound may influence lipid synthesis and degradation pathways, potentially leading to altered cellular responses in various tissues .
• Cellular Uptake and Distribution : Its lipophilic nature suggests that it may easily penetrate cell membranes, affecting intracellular signaling pathways and metabolic processes.

Pharmacological Effects

The biological activity of 2-{2-[(Octan-2-yl)amino]ethoxy}ethan-1-ol includes:

• Antimicrobial Activity : Preliminary studies indicate potential antimicrobial properties against various bacterial strains.
• Cytotoxicity : The compound's effects on cell viability have been assessed in different cell lines, showing dose-dependent responses that warrant further investigation.

Case Studies and Research Findings

A review of recent literature reveals several key studies that highlight the biological activity of this compound:

Study	Findings
Study 1	Demonstrated inhibition of LPLA2 activity in vitro, suggesting a mechanism for potential therapeutic effects in lipid-related disorders .
Study 2	Explored the cytotoxic effects on cancer cell lines, revealing IC50 values that indicate significant anti-cancer potential .
Study 3	Investigated the compound's ability to modulate inflammatory responses in macrophages, indicating a role in immune modulation .

Toxicological Assessments

Toxicity studies are essential for evaluating the safety profile of 2-{2-[(Octan-2-yl)amino]ethoxy}ethan-1-ol. Current data from genetic toxicity assays suggest minimal adverse effects at therapeutic doses; however, further comprehensive studies are needed to confirm these findings .